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Cat. No.: B1210434
Get Quote
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Introduction

Metoxadiazone is an oxadiazole insecticide used to control a variety of insect pests in
agricultural settings.[1] To ensure food safety and comply with regulatory limits, a sensitive and
reliable analytical method for the determination of metoxadiazone residues in various matrices
is essential. This application note describes a robust HPLC-MS/MS method for the
guantification of metoxadiazone residues, employing a straightforward sample preparation
procedure based on the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
methodology. The method is intended for use by researchers, scientists, and professionals in
the fields of food safety, environmental monitoring, and drug development.

Analytical Method

The analytical method utilizes High-Performance Liquid Chromatography (HPLC) coupled with
tandem Mass Spectrometry (MS/MS) for the selective and sensitive detection of
metoxadiazone. The QUEChERS sample preparation protocol ensures efficient extraction of
the analyte from complex matrices with minimal co-extractives.
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Chemical Properties of Metoxadiazone

Property Value

Chemical Formula C10H10N204

Molecular Weight 222.2 g/mol
5-methoxy-3-(2-methoxyphenyl)-1,3,4-

IUPAC Name y-3 ypheny)

oxadiazol-2(3H)-one

CAS Number 60589-06-2

Instrumentation and Materials
o HPLC System: A high-performance liquid chromatography system capable of gradient

elution.

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

e Analytical Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um).

» Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade),
Formic Acid (LC-MS grade), Ammonium Formate (LC-MS grade), Anhydrous Magnesium
Sulfate, Sodium Chloride, Trisodium Citrate Dihydrate, Disodium Hydrogen Citrate
Sesquihydrate.

o Standards: Metoxadiazone analytical standard.

Experimental Protocols
Standard Solution Preparation

e Primary Stock Solution (1000 pg/mL): Accurately weigh 10 mg of metoxadiazone analytical
standard and dissolve it in 10 mL of methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by serial dilution
of the primary stock solution with a mixture of mobile phase A and B (e.g., 50:50 v/v) to
achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.
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Sample Preparation (QUEChERS Method)

» Homogenization: Homogenize a representative 10-15 g sample of the matrix (e.g., fruit,
vegetable, soll).

e Extraction:

[e]

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

o

[¢]

Add the QUEChERS extraction salts (4 g anhydrous magnesium sulfate, 1 g sodium
chloride, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

[¢]

Shake vigorously for 1 minute.
o Centrifugation: Centrifuge the tube at 23000 rpm for 5 minutes.
o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing
anhydrous magnesium sulfate and a suitable sorbent (e.g., PSA for general food matrices,
C18 for high-fat matrices).

o Vortex for 30 seconds.
» Final Centrifugation and Filtration:
o Centrifuge the d-SPE tube at high speed for 5 minutes.

o Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for HPLC-
MS/MS analysis.

HPLC-MS/MS Analysis

Liguid Chromatography Conditions:
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Parameter

Condition

Column

C18 Reversed-Phase (e.g., 100 mm x 2.1 mm,
1.8 um)

Mobile Phase A

Water with 0.1% Formic Acid and 5 mM

Ammonium Formate

Mobile Phase B

Methanol with 0.1% Formic Acid

Gradient See Table Below
Flow Rate 0.3 mL/min
Injection Volume 5puL

Column Temperature 40 °C

Gradient Elution Program:

Time (min) % Mobile Phase B
0.0 5

1.0 5

8.0 95

10.0 95

10.1 5

12.0 5

Mass Spectrometry Conditions:
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Parameter

Setting

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 3.5kV
Source Temperature 150 °C
Desolvation Temperature 400 °C
Desolvation Gas Flow 800 L/hr
Cone Gas Flow 50 L/hr
Collision Gas Argon

Multiple Reaction Monitoring (MRM) Transitions:

Note: As specific MRM transitions for metoxadiazone are not readily available in the provided

search results, the following are hypothetical examples based on its structure. These would

need to be optimized experimentally.

Product lon  Collision Product lon  Collision
Precursor
Analyte 1 (m/z) Energy 1 2 (m/z) Energy 2
lon (m/z) . .
(Quantifier) (eV) (Qualifier) (eV)
Metoxadiazo
223.1 164.1 15 134.1 25

ne

Method Validation

The analytical method should be validated according to international guidelines (e.g.,
SANTE/11312/2021) to ensure its suitability for the intended purpose.[2] Key validation

parameters are summarized below.

Quantitative Data Summary

Note: The following data are representative of typical multi-residue pesticide analysis methods

and should be confirmed through experimental validation for metoxadiazone.
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Table 1: Method Performance Characteristics

Parameter Result
Linearity (r?) > 0.995
Limit of Detection (LOD) 0.003 mg/kg
Limit of Quantification (LOQ) 0.01 mg/kg
Accuracy (Recovery %) 85-110%
Precision (RSD %) <15%

Table 2: Recovery and Precision Data

Spiking Level Mean Recovery (%) Repeatability Reproducibility

(mgl/kg) (n=5) (RSDr, %) (RSDWR, %)

0.01 95.2 6.8 9.1

0.05 98.7 5.2 7.5

0.1 101.5 4.5 6.3
Visualizations

Sample Preparation Analysis Data Processing

Click to download full resolution via product page

Caption: Experimental workflow for metoxadiazone residue analysis.
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Caption: Generalized metabolic pathway of pesticides in organisms.

Conclusion

The described HPLC-MS/MS method provides a sensitive, selective, and reliable approach for
the determination of metoxadiazone residues in various matrices. The use of the QUEChERS
sample preparation method allows for high-throughput analysis with good recovery and
minimal matrix effects. This application note serves as a comprehensive guide for laboratories
involved in pesticide residue analysis, ensuring accurate and compliant results. It is
recommended to perform in-house validation of the method for specific matrices of interest to
ensure optimal performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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